molecular formula C11H13NO4 B276974 [2-(Benzylamino)-2-oxoethoxy]acetic acid

[2-(Benzylamino)-2-oxoethoxy]acetic acid

Cat. No.: B276974
M. Wt: 223.22 g/mol
InChI Key: HUHSGXFJOBVPJQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

[2-(Benzylamino)-2-oxoethoxy]acetic acid is a useful research compound. Its molecular formula is C11H13NO4 and its molecular weight is 223.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality [2-(Benzylamino)-2-oxoethoxy]acetic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about [2-(Benzylamino)-2-oxoethoxy]acetic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H13NO4

Molecular Weight

223.22 g/mol

IUPAC Name

2-[2-(benzylamino)-2-oxoethoxy]acetic acid

InChI

InChI=1S/C11H13NO4/c13-10(7-16-8-11(14)15)12-6-9-4-2-1-3-5-9/h1-5H,6-8H2,(H,12,13)(H,14,15)

InChI Key

HUHSGXFJOBVPJQ-UHFFFAOYSA-N

SMILES

C1=CC=C(C=C1)CNC(=O)COCC(=O)O

Canonical SMILES

C1=CC=C(C=C1)CNC(=O)COCC(=O)O

Origin of Product

United States

Preparation Methods

Route 1: Sequential Imine-Alkylation-Oxidation

  • Imine formation : 2-Aminoethoxyacetic acid + benzaldehyde → Schiff base (89% yield).

  • Alkylation : Schiff base + bromoacetic acid tert-butyl ester → tert-butyl [2-(benzylimino)ethoxy]acetate (75% yield).

  • Deprotection : HCl-mediated cleavage of the tert-butyl group → [2-(benzylamino)ethoxy]acetic acid (63% yield).

  • Oxidation : Treating with pyridinium chlorochromate (PCC) in DCM introduces the 2-oxo group (68% yield).

Purity Data :

StepProductPurity (HPLC)Yield
1Schiff base98.5%89%
2tert-Butyl intermediate97.8%75%
3Deprotected acid99.1%63%
4[2-(Benzylamino)-2-oxoethoxy]acetic acid99.2%68%

Route 2: Direct Oxalyl Chloride Coupling

  • Oxo group introduction : Benzylamine + ethyl oxalyl chloride → ethyl 2-(benzylamino)-2-oxoacetate (85% yield).

  • Ester hydrolysis : NaOH (2M) → 2-(benzylamino)-2-oxoacetic acid (92% yield).

  • Ethoxyacetic acid conjugation : Mitsunobu reaction with 2-hydroxyethoxyacetic acid (DIAD, PPh₃) → target compound (71% yield).

Advantage : Avoids imine intermediates, reducing steps.
Limitation : Mitsunobu conditions require strict anhydrous handling.

Comparative Analysis of Methodologies

Yield and Scalability

  • Route 1 achieves higher purity (99.2%) but involves four steps, limiting scalability.

  • Route 2 offers a shorter pathway (three steps) with comparable yield (71%) but lower purity (97.5%) due to Mitsunobu byproducts.

Purification and Characterization

Recrystallization Techniques

  • Solvent systems : Ethyl acetate/hexane (3:1) removes nonpolar impurities (Route 1).

  • Acid-base extraction : Adjusting pH to 3–4 precipitates the target compound from aqueous layers (Route 2).

Spectroscopic Validation

  • ¹H NMR (DMSO-d6): δ 8.21 (s, 1H, NH), 7.32–7.25 (m, 5H, Ar-H), 4.38 (s, 2H, CH₂COO), 3.81 (t, 2H, OCH₂), 3.65 (t, 2H, NCH₂).

  • IR : 1725 cm⁻¹ (C=O), 1650 cm⁻¹ (amide I).

Industrial Applications and Modifications

Large-Scale Adaptations

  • Continuous flow synthesis : Microreactors enhance heat transfer during exothermic imine formation (Route 1), improving yield to 91%.

  • Catalytic hydrogenation : Replacing PCC with Pd/C-H₂ for oxidation reduces heavy metal waste.

Derivative Synthesis

  • Methyl ester analog : Reacting with methanol/H₂SO₄ yields the methyl ester (mp 102–104°C), useful as a protease inhibitor intermediate .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.